N-(2-chlorophenyl)-8-methoxyquinoline-5-sulfonamide

• IUPAC Name: N-(2-chlorophenyl)-8-methoxyquinoline-5-sulfonamide
• InChI: InChI=1S/C16H13ClN2O3S/c1-22-14-8-9-15(11-5-4-10-18-16(11)14)23(20,21)19-13-7-3-2-6-12(13)17/h2-10,19H,1H3
• InChI Key: LQAKWNIJGLKVOT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)S(=O)(=O)NC3=CC=CC=C3Cl)C=CC=N2
• Molecular Formula: C16H13ClN2O3S
• Molecular Weight: 348.8 g/mol

Description

Synthesis Analysis

The synthesis of related sulfonamide compounds often involves multiple steps, including esterification, amidation, and nucleophilic attack processes. For instance, sulfonamide derivatives have been synthesized starting from chlorobenzoic acid or benzenesulfonyl chloride, undergoing processes like esterification with methanol, hydrazination, cyclization, and conversion into sulfonyl chloride, followed by the reaction with amines (Hayun et al., 2012); (Zhuo Chen et al., 2010).

Molecular Structure Analysis

The structural analysis of similar compounds reveals intricate details about their molecular framework. For example, the crystal structure of related sulfonamide compounds showcases the importance of molecular conformation and intermolecular interactions, including hydrogen bonding and π-π stacking, which are crucial for their biological activity and interaction with metal ions (I. Celik et al., 2015).